Cas no 2171419-73-9 (3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}butanoic acid)

• Product Name: 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}butanoic acid
• CAS No: 2171419-73-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6333695
• PubChem ID: 165746073
• Update Time: 2025-05-19

3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}butanoic acid
• EN300-1495982
• 3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}butanoic acid
• 2171419-73-9

• Inchi： 1S/C27H32N2O5/c1-17(14-25(30)31)19-8-7-13-29(15-19)26(32)18(2)28-27(33)34-16-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,17-19,24H,7-8,13-16H2,1-2H3,(H,28,33)(H,30,31)/t17?,18-,19?/m1/s1
• InChI Key： NFPCNURLXUSPBT-JLAWEPINSA-N
• SMILES： O=C([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}butanoic acid

3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}butanoic acid: A Comprehensive Overview

The compound 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}butanoic acid, with the CAS number 2171419-73-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound is notable for its complex structure, which includes a piperidine ring, a butanoic acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, in particular, is a well-known protecting group in peptide synthesis, underscoring the potential applications of this compound in the development of bioactive molecules.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. Researchers have employed various strategies, including multi-component reactions and stereocontrolled syntheses, to assemble this compound with high fidelity. The stereochemistry at the (2R) configuration is critical, as it determines the biological activity and selectivity of the molecule. This has been a focal point in recent studies, where stereochemical outcomes have been optimized to enhance the compound's efficacy in preclinical models.

The structural complexity of this compound makes it an excellent candidate for exploring its pharmacokinetic properties. Studies have shown that the Fmoc group plays a pivotal role in modulating the molecule's solubility and stability. This has implications for its potential use as a drug delivery agent or as a component in targeted drug delivery systems. Furthermore, the butanoic acid moiety contributes to the compound's ability to interact with biological membranes, making it a promising candidate for lipid-based drug formulations.

In terms of applications, this compound has been extensively studied for its potential in peptide-based therapeutics. The Fmoc group's ability to protect amino groups during peptide synthesis has been leveraged to construct bioactive peptides with enhanced stability and bioavailability. Recent research has demonstrated that incorporating this compound into peptide libraries can significantly improve hit rates in high-throughput screening campaigns.

The piperidine ring within the structure is another key feature that contributes to the compound's versatility. Piperidine derivatives are known for their ability to modulate receptor activity, making them valuable in drug design. Recent studies have explored the use of this compound as a scaffold for developing GPCR modulators, with promising results in vitro.

From an environmental standpoint, the synthesis and disposal of such compounds require careful consideration. Researchers have developed eco-friendly protocols to minimize waste and reduce the environmental footprint of large-scale production. These efforts align with global initiatives to promote sustainable chemistry practices.

In conclusion, 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}butanoic acid represents a cutting-edge molecule with diverse applications in chemical synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern medicine.